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Compound of Interest

Compound Name: Trioctacosyl phosphate

Cat. No.: B15178662 Get Quote

Disclaimer: Information regarding "Trioctacosyl phosphate" is not readily available in public

literature. This guide focuses on the closely related and well-documented compound, Trioctyl

Phosphate.

Introduction
Trioctyl phosphate (TOP) is an organophosphorus compound featuring a central phosphate

group bonded to three octyl chains. It is a colorless, viscous liquid at room temperature and is

characterized by its low water solubility and high boiling point.[1][2] TOP is primarily utilized as

a plasticizer, flame retardant, and solvent in various industrial applications.[2] Its properties

make it a suitable additive for enhancing flexibility and fire resistance in polymers like polyvinyl

chloride (PVC) and cellulose nitrate.[2] Furthermore, it serves as a solvent in the production of

hydrogen peroxide and as a carrier for pigments.[2]

Chemical and Physical Properties
The chemical and physical properties of Trioctyl Phosphate are summarized in the table below.

These properties are crucial for its application in various industrial processes.
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Property Value Reference

Molecular Formula C24H51O4P [1][3][4]

Molecular Weight 434.63 g/mol [1][4]

Appearance Colorless viscous liquid [1][2]

Melting Point -73.8 °C [1]

Boiling Point 230.5 °C [1]

Density 0.928 g/cm³ [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][2][3]

Flash Point >110 °C [2]

Refractive Index 1.4410 [2]

Synthesis of Trioctyl Phosphate
The industrial synthesis of Trioctyl Phosphate typically involves the esterification of phosphorus

oxychloride (POCl₃) with isooctanol. Several methods have been patented, aiming to improve

yield and purity.

General Synthesis Workflow
The overall process can be broken down into the following key stages:
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A generalized workflow for the synthesis and purification of Trioctyl Phosphate.
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Detailed Experimental Protocol (Based on Patent
CN103224516A)[5][6]
This method describes a common industrial-scale synthesis of Trioctyl Phosphate.

Materials:

Isooctanol

Phosphorus oxychloride

Alkaline solution (e.g., sodium carbonate or sodium hydroxide solution)

Procedure:

Synthesis:

Charge the synthesis reactor with isooctanol.

Heat the isooctanol to 47-53 °C with stirring.

Slowly add phosphorus oxychloride to the reactor over 4-6 hours, maintaining the

temperature at 65 ± 2 °C.

Allow the reaction to equilibrate for 4-6 hours. During this time, the hydrochloric acid

generated is removed. This results in the formation of a crude ester.

Neutralization:

Add the crude ester to an alkaline solution.

Mix and allow to equilibrate for 1-1.5 hours at a temperature of 70 ± 3 °C, maintaining a

pH of 8-9.

Washing and Separation:

Separate the resulting precipitate and transfer it to hot water (80 ± 2 °C).
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Wash the precipitate 2-3 times, ensuring the final pH is between 6.5 and 7.5.

Separate the washed ester to remove impurities and water, yielding a wet crude ester.

Final Purification:

Subject the wet crude ester to pressure-reducing distillation.

Collect the fraction that distills over and cool it to obtain the final Trioctyl Phosphate

product.

A variation of this process involves the use of a catalyst, such as titanium tetrachloride, to

enhance the reaction efficiency.[5]

Biological Activity and Toxicology
While Trioctyl Phosphate is primarily an industrial chemical, its potential biological effects,

particularly its toxicology, are of interest to researchers and safety professionals.

Cholinesterase Inhibition
Trioctyl Phosphate is classified as a cholinesterase inhibitor.[1][4] This means it can interfere

with the normal function of the enzyme acetylcholinesterase (AChE), which is crucial for

breaking down the neurotransmitter acetylcholine. The inhibition of AChE leads to an

accumulation of acetylcholine at nerve synapses, which can result in overstimulation of the

nervous system.

Mechanism of Cholinesterase Inhibition
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Simplified diagram of Trioctyl Phosphate's inhibitory effect on Acetylcholinesterase.

Toxicological Data Summary
The following table summarizes key findings from toxicological studies on related tricresyl

phosphates (TCP), which are often studied as representative aromatic phosphate esters.[6]

While not specific to Trioctyl Phosphate, this data provides insight into the potential hazards of

this class of compounds.
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Study Type Organism
Exposure
Route

Key Findings Reference

Reproductive

Toxicity
Rat Oral

Dose-dependent

reduction in

fertility and litter

size. Increased

abnormal sperm

and reduced

sperm

parameters in

males at high

doses.

[6]

Chronic Toxicity Rat Oral (diet)

No evidence of

carcinogenicity

after two years of

exposure.

[6]

Neurotoxicity Rat Oral (diet)

Reduction in

hindlimb grip

strength at

higher doses in a

3-month

evaluation.

Dose-related

reduction in

serum

cholinesterase.

[6]

Genotoxicity In vitro/In vivo N/A

No evidence of

genotoxic effects

in mutagenicity,

cytogenetic, or

DNA damage

assays.

[6]

Applications in Research and Drug Development
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While Trioctyl Phosphate itself is not a therapeutic agent, its role as a plasticizer and solvent

can be relevant in the development of drug delivery systems and medical devices. For

instance, as a plasticizer in PVC, it can be used in medical tubing and bags. Its biocompatibility

and potential for leaching are important considerations in such applications.

Furthermore, understanding the toxicology of organophosphates like TOP is crucial in the

development of antidotes and treatments for organophosphate poisoning. Research in this

area often involves studying the mechanisms of cholinesterase inhibition and developing novel

reactivators of the inhibited enzyme.

Conclusion
Trioctyl Phosphate is an industrially significant organophosphate with well-defined chemical

and physical properties. Its synthesis is a well-established process, and its primary applications

are as a plasticizer and flame retardant. From a biological perspective, its most notable

characteristic is its activity as a cholinesterase inhibitor, which necessitates careful handling

and risk assessment. While not a direct focus of drug development, its properties and

toxicological profile are relevant to the broader fields of medical device manufacturing and

toxicology research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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